Cas no 1090002-03-1 (1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide)

• Product Name: 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide
• CAS No: 1090002-03-1
• MF: C₂₇H₂₄N₄O₂
• MW: 436.505065917969
• CID: 5230393
• Update Time: 2025-08-04

1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxamide, N-[(3,4-dihydro-4-oxo-2-quinazolinyl)methyl]-N-ethyl-1-(phenylmethyl)-
• 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide

• Inchi： 1S/C27H24N4O2/c1-2-30(18-25-28-23-14-8-6-13-21(23)26(32)29-25)27(33)22-17-31(16-19-10-4-3-5-11-19)24-15-9-7-12-20(22)24/h3-15,17H,2,16,18H2,1H3,(H,28,29,32)
• InChI Key： QLPKAYUCGPBQQP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(C(N(CC2NC(=O)C3=C(N=2)C=CC=C3)CC)=O)=C1

Additional information on 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide

Comprehensive Overview of 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide (CAS No. 1090002-03-1)

1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide (CAS No. 1090002-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a benzyl-indole core with a dihydroquinazolinone moiety, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its structural complexity and the possibility of modulating biological pathways, which aligns with current trends in drug discovery and personalized medicine.

The compound's unique structure, featuring both indole and quinazolinone fragments, suggests potential interactions with enzymes and receptors involved in inflammation and cellular signaling. Recent studies have explored its role as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. The presence of the benzyl group and ethyl carboxamide side chain further enhances its pharmacokinetic properties, a critical consideration in modern drug design.

From a synthetic chemistry perspective, 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide represents an interesting challenge. The incorporation of the dihydroquinazolinone ring system requires precise control over reaction conditions, reflecting the growing demand for efficient synthetic methodologies in medicinal chemistry. This aligns with the increasing focus on green chemistry and sustainable synthesis in the pharmaceutical industry.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's purity and structure, especially given the current emphasis on quality control in drug development. The 4-oxo-3,4-dihydroquinazolin-2-yl moiety in particular presents distinctive spectroscopic signatures that facilitate its identification.

In terms of commercial availability, 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery programs. The growing interest in small molecule therapeutics and targeted drug delivery systems has increased demand for such specialized compounds. Market analysts note that compounds with indole-quinazoline hybrids are particularly sought after in the current pharmaceutical landscape.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper procedures should be followed to maintain its stability. The carboxamide group and quinazolinone ring system may be sensitive to extreme pH conditions, highlighting the importance of appropriate storage environments in research settings.

Future research directions for 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide may explore its potential as a scaffold for developing novel therapeutic agents. The compound's modular structure allows for various modifications, making it attractive for structure-activity relationship studies. This approach aligns with current trends in fragment-based drug design and computational chemistry-guided optimization.

From an intellectual property perspective, derivatives of 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide may represent valuable targets for patent protection. The pharmaceutical industry's ongoing focus on kinase inhibitors and signal transduction modulators suggests that this chemical class may continue to attract significant research investment in coming years.

In conclusion, 1-benzyl-N-ethyl-N-(4-oxo-3,4-dihydroquinazolin-2-yl)methyl-1H-indole-3-carboxamide (CAS No. 1090002-03-1) represents an intriguing compound at the intersection of medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it a subject of ongoing scientific interest, particularly in the context of developing targeted therapies for various medical conditions.